3-(propan-2-yl)-1,2-oxazole-5-sulfonyl chloride
Overview
Description
3-(Propan-2-yl)-1,2-oxazole-5-sulfonyl chloride, also known as POCS, is a highly reactive sulfur-containing compound that has a wide range of applications in organic synthesis and biochemistry. It is a white crystalline solid with a molecular weight of 183.20 g/mol and a melting point of 86-87 °C. POCS is used in a variety of reactions, including the synthesis of amino acids, peptides, and other organic compounds. It is also used in the preparation of pharmaceuticals, agrochemicals, and other compounds.
Mechanism of Action
3-(propan-2-yl)-1,2-oxazole-5-sulfonyl chloride acts as a nucleophilic reagent in organic synthesis. It reacts with electrophiles, such as alkyl halides, to form a new covalent bond. The reaction proceeds through a series of steps, beginning with the formation of an intermediate, which then undergoes a series of rearrangements to form the desired product.
Biochemical and Physiological Effects
This compound is not known to have any significant biochemical or physiological effects. It is not toxic, and there is no evidence that it has any adverse effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
3-(propan-2-yl)-1,2-oxazole-5-sulfonyl chloride has several advantages for laboratory experiments. It is highly reactive, which makes it ideal for synthesizing organic compounds. It is also relatively inexpensive and easy to obtain. However, it is also highly corrosive and must be handled with care. In addition, its reactivity can cause unwanted side reactions, which can complicate the synthesis of desired products.
Future Directions
There are a number of potential future applications for 3-(propan-2-yl)-1,2-oxazole-5-sulfonyl chloride. It could be used in the synthesis of more complex organic compounds, such as pharmaceuticals, agrochemicals, and other compounds. It could also be used to study the mechanisms of enzyme kinetics and metabolic pathways. In addition, it could be used to study the structure and function of proteins and nucleic acids. Finally, it could be used in the development of new synthetic methods for the synthesis of organic compounds.
Synthesis Methods
3-(propan-2-yl)-1,2-oxazole-5-sulfonyl chloride can be synthesized by reacting propan-2-ol with chlorosulfonic acid in the presence of a catalyst. The reaction is carried out at a temperature of 60-70 °C and a pressure of 1-2 atm. The reaction yields a white crystalline solid that is then purified by recrystallization. The purity of the product is then determined by thin-layer chromatography.
Scientific Research Applications
3-(propan-2-yl)-1,2-oxazole-5-sulfonyl chloride has been used in a variety of scientific research applications. It has been used in the synthesis of amino acids, peptides, and other organic compounds. It has also been used in the synthesis of pharmaceuticals, agrochemicals, and other compounds. In addition, this compound has been used in the synthesis of proteins and nucleic acids, as well as in the study of enzyme kinetics and metabolic pathways.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(propan-2-yl)-1,2-oxazole-5-sulfonyl chloride involves the reaction of propan-2-ylamine with chlorosulfonic acid to form 3-(propan-2-yl)-1,2-oxazole-5-sulfonic acid, which is then converted to the corresponding sulfonyl chloride using thionyl chloride.", "Starting Materials": [ "Propan-2-ylamine", "Chlorosulfonic acid", "Thionyl chloride" ], "Reaction": [ "Step 1: Propan-2-ylamine is added dropwise to chlorosulfonic acid at a temperature of -10°C to 0°C with stirring. The reaction mixture is then allowed to warm to room temperature and stirred for an additional 2 hours.", "Step 2: The resulting 3-(propan-2-yl)-1,2-oxazole-5-sulfonic acid is dissolved in dry dichloromethane and cooled to 0°C. Thionyl chloride is added dropwise with stirring and the reaction mixture is allowed to warm to room temperature and stirred for an additional 2 hours.", "Step 3: The reaction mixture is then filtered to remove any insoluble material and the solvent is removed under reduced pressure. The resulting 3-(propan-2-yl)-1,2-oxazole-5-sulfonyl chloride is obtained as a colorless oil." ] } | |
CAS RN |
2384737-22-6 |
Molecular Formula |
C6H8ClNO3S |
Molecular Weight |
209.7 |
Purity |
95 |
Origin of Product |
United States |
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